Cas no 2004422-70-0 (6-(Phenethylamino)pyridazin-3-ol)
6-(Phenethylamino)pyridazin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-(phenethylamino)pyridazin-3-ol
- 3-(2-phenylethylamino)-1H-pyridazin-6-one
- 6-(Phenethylamino)pyridazin-3-ol
-
- Inchi: 1S/C12H13N3O/c16-12-7-6-11(14-15-12)13-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,13,14)(H,15,16)
- InChI Key: BMSUYXPWOLCHAL-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=NN1)NCCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 303
- XLogP3: 1.1
- Topological Polar Surface Area: 53.5
6-(Phenethylamino)pyridazin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274031-100mg |
6-(Phenethylamino)pyridazin-3-ol |
2004422-70-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P274031-500mg |
6-(Phenethylamino)pyridazin-3-ol |
2004422-70-0 | 500mg |
$ 320.00 | 2022-06-03 | ||
| TRC | P274031-1g |
6-(Phenethylamino)pyridazin-3-ol |
2004422-70-0 | 1g |
$ 475.00 | 2022-06-03 | ||
| Life Chemicals | F1967-4480-0.25g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-4480-0.5g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-4480-1g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-4480-2.5g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-4480-5g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-4480-10g |
6-(phenethylamino)pyridazin-3-ol |
2004422-70-0 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
6-(Phenethylamino)pyridazin-3-ol Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 6-(Phenethylamino)pyridazin-3-ol
Introduction to 6-(Phenethylamino)pyridazin-3-ol (CAS No. 2004422-70-0)
6-(Phenethylamino)pyridazin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2004422-70-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in drug discovery and development.
The molecular structure of 6-(Phenethylamino)pyridazin-3-ol consists of a pyridazine core substituted with a phenethylamino group at the 6-position and a hydroxyl group at the 3-position. This unique arrangement of functional groups imparts distinct chemical properties that make it a versatile scaffold for designing novel therapeutic agents. The pyridazine ring, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is known for its stability and ability to participate in various interactions with biological targets.
The phenethylamino moiety, characterized by its phenyl ring and ethylamino side chain, is frequently found in pharmacologically active compounds. This group is associated with a wide range of biological effects, including modulation of neurotransmitter systems, inhibition of enzyme activity, and interaction with receptor proteins. The presence of this moiety in 6-(Phenethylamino)pyridazin-3-ol suggests potential applications in the development of drugs targeting central nervous system disorders, such as depression, anxiety, and neurodegenerative diseases.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridazines in drug design. Pyridazine derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that modifications at the 3-position of the pyridazine ring can significantly influence the pharmacokinetic and pharmacodynamic profiles of compounds. The hydroxyl group in 6-(Phenethylamino)pyridazin-3-ol may serve as a site for further functionalization, enabling the synthesis of analogs with enhanced biological activity or improved pharmacological properties.
The phenethylamino group also offers opportunities for structural diversity. By varying the substitution pattern on the phenyl ring or the length and nature of the ethylamino side chain, chemists can fine-tune the electronic and steric properties of the molecule. This flexibility is crucial for optimizing interactions with biological targets, such as enzymes or receptors, which often require specific spatial and electronic configurations for high-affinity binding.
In vitro studies have begun to uncover the potential therapeutic applications of 6-(Phenethylamino)pyridazin-3-ol. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Additionally, its structural features hint at possible interactions with ion channels or transporters relevant to neurological conditions. These findings underscore the compound's significance as a lead structure for further investigation.
The synthesis of 6-(Phenethylamino)pyridazin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the pyridazine ring and functional group transformations to introduce the phenethylamino moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in large-scale screening programs and preclinical studies.
The integration of computational chemistry tools has further accelerated the exploration of 6-(Phenethylamino)pyridazin-3-ol. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before conducting experimental validations. These simulations provide valuable insights into the compound's interactions with biological targets and guide the design of optimized derivatives.
Future directions in research on 6-(Phenethylamino)pyridazin-3-ol may include exploring its role in modulating immune responses or investigating its potential as an adjuvant in vaccine formulations. The compound's ability to interact with multiple biological pathways makes it a promising candidate for multitarget drug discovery efforts aimed at addressing complex diseases.
The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials like 6-(Phenethylamino)pyridazin-3-ol (CAS No. 2004422-70-0). Suppliers specializing in fine chemicals play a crucial role in providing researchers with reliable sources for these compounds. Ensuring purity standards are met is essential for reproducible results across different laboratories.
In conclusion,6-(Phenethylamino)pyridazin-3-ol represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing drugs targeting various therapeutic areas. As scientific understanding continues to evolve,6-(Phenethylamino)pyridazin-3-ol is poised to remain at the forefront of medicinal chemistry investigations.
2004422-70-0 (6-(Phenethylamino)pyridazin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)